Cas no 905273-57-6 ((6-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol)

(6-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol structure
905273-57-6 structure
Product Name:(6-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol
CAS No:905273-57-6
MF:C8H8F3NO2
MW:207.149832725525
CID:1034626
PubChem ID:57753369
Update Time:2025-04-20

(6-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol Chemical and Physical Properties

Names and Identifiers

    • (6-(Trifluoromethyl)pyridine-2,3-diyl)dimethanol
    • [2-(hydroxymethyl)-6-(trifluoromethyl)pyridin-3-yl]methanol
    • [6-(Trifluoromethyl)pyridine-2,3-diyl]dimethanol
    • (3-Hydroxymethyl-6-trifluoromethyl-pyridin-2-yl)-methanol
    • AKOS016014570
    • SCHEMBL3872590
    • J-501642
    • DTXSID30727834
    • 905273-57-6
    • SY391709
    • DB-290037
    • MFCD20527349
    • [2-(hydroxymethyl)-6-(trifluoromethyl)-3-pyridyl]methanol
    • Inchi: 1S/C8H8F3NO2/c9-8(10,11)7-2-1-5(3-13)6(4-14)12-7/h1-2,13-14H,3-4H2
    • InChI Key: MHKAMIPMNVQWLQ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(CO)C(CO)=N1)(F)F

Computed Properties

  • Exact Mass: 207.05071298g/mol
  • Monoisotopic Mass: 207.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 53.4Ų

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